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Compound of Interest

Compound Name: Galaxolide

Cat. No.: B129953

Galaxolide (HHCB) and Tonalide (AHTN) are two of the most widely used synthetic polycyclic
musk compounds in personal care products and detergents.[1] Their extensive use has led to
their continuous release into the environment, raising concerns about their persistence,
bioaccumulation, and potential ecological impact.[2] This guide provides a detailed comparison
of the environmental persistence of Galaxolide and Tonalide, supported by experimental data,
for researchers, scientists, and drug development professionals.

Quantitative Data on Environmental Fate

The following table summarizes key quantitative data regarding the environmental persistence
of Galaxolide and Tonalide.
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Environmental Persistence Profile

Both Galaxolide and Tonalide are characterized by their lipophilic nature and resistance to
complete degradation in the environment. Neither compound is considered readily
biodegradable under standard screening test conditions. However, they do undergo primary
degradation in various environmental compartments, leading to the formation of more polar
metabolites.

Galaxolide exhibits a primary degradation half-life of 33 to 100 hours in river water when
inoculated with activated sludge. Its persistence is more pronounced in soil and sediment, with
half-lives reported to be between 95 and 239 days in soil and 79 days in sediment.
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Tonalide also undergoes primary biodegradation, with a half-life of 12 to 24 hours in activated
sludge. In a simulated river water environment with activated sludge, its overall half-life was
determined to be approximately nine days. Tonalide is notably persistent in soil, with dissipation
half-lives exceeding 180 days, and one field study reporting a half-life of 336 days.

In terms of bioaccumulation, both musks have a moderate to high potential to accumulate in
aquatic organisms. The bioconcentration factor (BCF) for Galaxolide in fish has been reported
in the range of 201 to 1584 L/kg. For Tonalide, the BCF for the parent compound in fish is 597
L/kg, while the BCF including its metabolites is higher at 1320 L/kg.

Experimental Methodologies

The data presented in this guide are derived from studies employing standardized and widely
accepted experimental protocols, primarily those established by the Organisation for Economic
Co-operation and Development (OECD).

Biodegradability Assessment: The lack of ready biodegradability for both Galaxolide and
Tonalide was determined using the OECD Test Guideline 301B (CO:z Evolution Test). In this
test, the test substance is incubated with a microbial inoculum in a mineral medium for 28 days.
The rate of biodegradation is determined by measuring the amount of carbon dioxide
produced. A substance is considered readily biodegradable if it reaches a 60% level of CO2
evolution within a 10-day window during the 28-day period.

Bioaccumulation Assessment: Bioconcentration factors (BCFs) are typically determined
following the OECD Test Guideline 305 (Bioaccumulation in Fish: Aqueous and Dietary
Exposure). This guideline describes two methods: the aqueous exposure bioconcentration test
and the dietary exposure bioaccumulation test. For lipophilic substances like Galaxolide and
Tonalide, the aqueous exposure test is common. Fish are exposed to a constant, low
concentration of the test substance in water for a specified period (uptake phase), followed by
a period in clean water (depuration phase). The concentrations of the test substance in the fish
tissue and in the water are measured at regular intervals to calculate the BCF.

Soil and Sediment Half-Life Determination: Studies on the degradation in soil and sediment
often follow protocols similar to the OECD Test Guideline 307 (Aerobic and Anaerobic
Transformation in Soil) and OECD Test Guideline 308 (Aerobic and Anaerobic Transformation
in Aquatic Sediment Systems). These studies involve incubating the test substance with soil or
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sediment samples under controlled laboratory conditions that simulate the natural environment.
The disappearance of the parent compound is monitored over time to calculate the degradation
half-life.

Comparative Logic Diagram

The following diagram illustrates the key factors influencing the environmental persistence of
Galaxolide and Tonalide.
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Caption: Comparative environmental fate of Galaxolide and Tonalide.

Conclusion

Both Galaxolide and Tonalide exhibit significant environmental persistence, characterized by
slow degradation rates in soil and sediment and a moderate to high potential for
bioaccumulation. While their primary degradation in aquatic environments can be relatively
rapid under certain conditions, their overall persistence, particularly of Tonalide in soil, warrants
continued monitoring and research. The data presented highlight the importance of considering
the specific environmental compartment when assessing the risks associated with these widely
used fragrance ingredients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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